Cas no 89-46-3 (Benzoic acid,2-hydroxy-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester, rel-)

Benzoic acid,2-hydroxy-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester, rel- structure
89-46-3 structure
Product Name:Benzoic acid,2-hydroxy-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester, rel-
CAS No:89-46-3
MF:C17H24O3
MW:276.370665550232
MDL:MFCD00042623
CID:724790
PubChem ID:57652996
Update Time:2024-10-26

Benzoic acid,2-hydroxy-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester, rel- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-hydroxy-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester, rel-
    • Menthyl Salicylate
    • MENTHYL SALICYLATE MIXTURE OF ISOMERS
    • MENTHYL SALICYLATE(RG)
    • 1-Menthyl salicylate
    • Contrasol
    • Einecs 201-909-7
    • menthyl
    • Salimenthol
    • Samol
    • Sunburn preventive No.1
    • Benzoic acid, 2-hydroxy-, 5-methyl-2-(1-methylethyl)cyclohexyl ester, (1α,2β,5α)- (ZCI)
    • Salicylic acid, p-menth-3-yl ester (6CI, 7CI, 8CI)
    • Menthol, salicylate
    • Sunburn preventive No. 1
    • MFCD00042623
    • NSC-3725
    • Benzoic acid, 2-hydroxy-, 5-methyl-2-(1-methylethyl)cyclohexyl ester, (1.alpha.,2.beta.,5.alpha.)-
    • SR-01000944490
    • NCGC00181042-01
    • SCHEMBL17780
    • 2-Isopropyl-5-methylcyclohexyl salicylate #
    • SR-01000944490-1
    • 109423-22-5
    • 5-methyl-2-(propan-2-yl)cyclohexyl 2-hydroxybenzoate
    • NCGC00181042-02
    • (5-methyl-2-propan-2-ylcyclohexyl) 2-hydroxybenzoate
    • Contrasol; Salimenthol; Samol
    • CHEMBL1905909
    • NSC3725
    • 89-46-3
    • 2-isopropyl-5-methylcyclohexyl 2-hydroxybenzoate
    • DTXSID70858853
    • NS00013846
    • SBI-0654016.0001
    • menthylsalicylat
    • MDL： MFCD00042623
    • Inchi： 1S/C17H24O3/c1-11(2)13-9-8-12(3)10-16(13)20-17(19)14-6-4-5-7-15(14)18/h4-7,11-13,16,18H,8-10H2,1-3H3/t12-,13+,16-/m1/s1
    • InChI Key： SJOXEWUZWQYCGL-DVOMOZLQSA-N
    • SMILES： C([C@@H]1CC[C@@H](C)C[C@H]1OC(C1C=CC=CC=1O)=O)(C)C

Computed Properties

  • Exact Mass: 276.17300
  • Monoisotopic Mass: 276.17254462g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.04 g/mL at 20 °C(lit.)
  • Boiling Point: 186-190 °C/12 mmHg(lit.)
  • Flash Point: Fahrenheit: 212 ° f
    Celsius: 100 ° c
  • Refractive Index: n20/D 1.52
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Combustible.
  • PSA: 46.53000
  • LogP: 4.00980

Benzoic acid,2-hydroxy-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester, rel- Security Information

  • Hazard Statement： H413
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3

Benzoic acid,2-hydroxy-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester, rel- Pricemore >>

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Benzoic acid,2-hydroxy-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester, rel- Production Method

Production Method 1

119-36-8 119-36-8
89-78-1 89-78-1
89-46-3 89-46-3
Reaction Conditions
1.1 Catalysts: Potassium carbonate Solvents: Methanol ;  5 - 10 h, reflux
Reference
Synthesis of UV absorbent menthyl salicylate
Chen, Qi-ming; Lu, Zhi-xiao; Li, Wen-wu; Chen, Xiao-yan; Li, Fei, Huaxue Yu Shengwu Gongcheng, 2004, 21(6), 23-25

Production Method 2

69-72-7 69-72-7
89-78-1 89-78-1
89-46-3 89-46-3
Reaction Conditions
1.1 Reagents: Dicyclohexylcarbodiimide Solvents: Tetrahydrofuran ;  10 h, 70 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 6 - 7
Reference
Transdermal preparation containing derivative of menthol organic acid ester
, China, , ,

Benzoic acid,2-hydroxy-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester, rel- Raw materials

Benzoic acid,2-hydroxy-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester, rel- Preparation Products

Benzoic acid,2-hydroxy-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester, rel- Related Literature

Related Categories

89-46-3 (Benzoic acid,2-hydroxy-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester, rel-) Related Products

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